Cas no 1393554-08-9 (tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate
• CAS No: 1393554-08-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6237492
• PubChem ID: 72218566
• Update Time: 2025-11-06

tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate
• AB85636
• tert-butyl N-(2,2-dimethylbut-3-ynyl)carbamate
• tert-Butyl (2,2-dimethylbut-3-yn-1-yl)carbamate
• EN300-1877188
• 1393554-08-9
• TERT-BUTYL 2,2-DIMETHYLBUT-3-YNYLCARBAMATE
• starbld0027199

• Inchi： 1S/C11H19NO2/c1-7-11(5,6)8-12-9(13)14-10(2,3)4/h1H,8H2,2-6H3,(H,12,13)
• InChI Key： PESPDNXKRKEILP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C#C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate (CAS: 1393554-08-9)

In recent years, the compound tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate (CAS: 1393554-08-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique alkyne functionality and tert-butyl protecting group, has emerged as a versatile intermediate in the synthesis of complex bioactive molecules. The compound's structural features make it particularly valuable for applications in drug discovery, medicinal chemistry, and materials science.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that the alkyne moiety of this compound could be efficiently functionalized via click chemistry, enabling the rapid assembly of diverse molecular scaffolds. The study reported a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, with several candidates showing promising in vitro and in vivo activity against cancer cell lines.

Another significant development was reported in Organic Letters (2023), where researchers utilized 1393554-08-9 as a precursor for the synthesis of chiral propargylic amines. The study described an asymmetric catalytic protocol that leveraged the tert-butyl carbamate group as both a protecting group and a directing moiety, achieving excellent enantioselectivity (up to 99% ee). This methodology provides a streamlined approach to accessing structurally diverse amine derivatives, which are prevalent in many pharmaceutical compounds.

From a synthetic chemistry perspective, a notable advancement was the development of a continuous flow process for the large-scale production of tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate, as described in Chemical Engineering Journal (2023). The researchers optimized reaction parameters such as temperature, residence time, and catalyst loading, achieving a 92% yield with significantly improved safety and efficiency compared to batch processes. This innovation addresses the growing demand for this intermediate in industrial applications.

In the realm of materials science, a recent ACS Applied Materials & Interfaces publication (2024) highlighted the use of 1393554-08-9 in the development of functional polymers. The alkyne group of the compound served as a polymerization site, while the carbamate functionality provided sites for post-polymerization modification. The resulting materials exhibited tunable mechanical properties and demonstrated potential applications in drug delivery systems and tissue engineering scaffolds.

Looking forward, the unique chemical properties of tert-butyl N-(2,2-dimethylbut-3-yn-1-yl)carbamate position it as a valuable tool for diverse applications in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its alkyne group can facilitate the conjugation of target-binding ligands to E3 ubiquitin ligase recruiters. As research continues to uncover new applications for this versatile compound, its importance in medicinal chemistry and drug discovery is expected to grow significantly in the coming years.